Cas no 128994-25-2 ((s)-2-((2-chlorophenoxy)methyl)oxirane)

The (s)-2-((2-chlorophenoxy)methyl)oxirane is a highly functionalized oxirane derivative. It offers excellent reactivity and stability, making it a versatile intermediate in organic synthesis. This compound provides a reliable and selective building block for various pharmaceuticals, agrochemicals, and specialty chemicals, with its unique structural properties contributing to the efficiency of chemical transformations.

(s)-2-((2-chlorophenoxy)methyl)oxirane structure

128994-25-2 structure

Product Name:(s)-2-((2-chlorophenoxy)methyl)oxirane

CAS No:128994-25-2

MF:C₉H₉ClO₂

MW:184.619561910629

CID:897981

Update Time:2026-04-29

(s)-2-((2-chlorophenoxy)methyl)oxirane Chemical and Physical Properties

Names and Identifiers

- (s)-2-((2-chlorophenoxy)methyl)oxirane
- (2S)-2-[(2-chlorophenoxy)methyl]oxirane
- (2S)-3-(2-Chlorophenoxy)-1,2-epoxypropane
- (S)-(-)-1,2-Dodecanediol
- (S)-(+)-1-(2-chlorophenoxy)-2,3-epoxypropane
- (S)-(+)-1,2-dodecanediol
- (S)-1,2-DODECANEDIOL
- (S)-1,2-epoxy-3-(2-chlorophenoxy)propane
- 482226_ALDRICH
- AC1MBZEL
- CTK5F5148
- FT-0690338
- I14-45533
- KB-03602
- Inchi： InChI=1S/C9H9ClO2/c10-8-3-1-2-4-9(8)12-6-7-5-11-7/h1-4,7H,5-6H2/t7-/m0/s1
- InChI Key： IYFFPRFMOMGBGB-ZETCQYMHSA-N
- SMILES： C1=CC=C(C(=C1)Cl)OC[C@@H]2CO2

Computed Properties

Exact Mass: 184.02917
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 12
Rotatable Bond Count: 3

Experimental Properties

PSA: 21.76

(s)-2-((2-chlorophenoxy)methyl)oxirane Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Chemenu	CM568896-1g	(S)-2-((2-Chlorophenoxy)methyl)oxirane	128994-25-2	95%+	1g	$1372	2024-08-02
Chemenu	CM568896-5g	(S)-2-((2-Chlorophenoxy)methyl)oxirane	128994-25-2	95%+	5g	$4116	2024-08-02
Ambeed	A636128-1g	(S)-2-((2-Chlorophenoxy)methyl)oxirane	128994-25-2	95%	1g	$273.0	2024-04-24